Cas no 1368597-73-2 (1-(2,5-dimethoxyphenyl)cyclopropylmethanamine)

1-(2,5-dimethoxyphenyl)cyclopropylmethanamine structure
1368597-73-2 structure
Product Name:1-(2,5-dimethoxyphenyl)cyclopropylmethanamine
CAS No:1368597-73-2
MF:C12H17NO2
MW:207.268883466721
CID:6075134
PubChem ID:82283446
Update Time:2025-07-22

1-(2,5-dimethoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2,5-dimethoxyphenyl)cyclopropylmethanamine
    • EN300-1850547
    • [1-(2,5-dimethoxyphenyl)cyclopropyl]methanamine
    • 1368597-73-2
    • Inchi: 1S/C12H17NO2/c1-14-9-3-4-11(15-2)10(7-9)12(8-13)5-6-12/h3-4,7H,5-6,8,13H2,1-2H3
    • InChI Key: SYIAFKYSMRWTDU-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1C1(CN)CC1)OC

Computed Properties

  • Exact Mass: 207.125928785g/mol
  • Monoisotopic Mass: 207.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 44.5Ų

1-(2,5-dimethoxyphenyl)cyclopropylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1850547-0.05g
[1-(2,5-dimethoxyphenyl)cyclopropyl]methanamine
1368597-73-2
0.05g
$948.0 2023-09-19
Enamine
EN300-1850547-0.1g
[1-(2,5-dimethoxyphenyl)cyclopropyl]methanamine
1368597-73-2
0.1g
$993.0 2023-09-19
Enamine
EN300-1850547-0.25g
[1-(2,5-dimethoxyphenyl)cyclopropyl]methanamine
1368597-73-2
0.25g
$1038.0 2023-09-19
Enamine
EN300-1850547-0.5g
[1-(2,5-dimethoxyphenyl)cyclopropyl]methanamine
1368597-73-2
0.5g
$1084.0 2023-09-19
Enamine
EN300-1850547-1.0g
[1-(2,5-dimethoxyphenyl)cyclopropyl]methanamine
1368597-73-2
1g
$1070.0 2023-06-02
Enamine
EN300-1850547-2.5g
[1-(2,5-dimethoxyphenyl)cyclopropyl]methanamine
1368597-73-2
2.5g
$2211.0 2023-09-19
Enamine
EN300-1850547-5.0g
[1-(2,5-dimethoxyphenyl)cyclopropyl]methanamine
1368597-73-2
5g
$3105.0 2023-06-02
Enamine
EN300-1850547-10.0g
[1-(2,5-dimethoxyphenyl)cyclopropyl]methanamine
1368597-73-2
10g
$4606.0 2023-06-02
Enamine
EN300-1850547-1g
[1-(2,5-dimethoxyphenyl)cyclopropyl]methanamine
1368597-73-2
1g
$1129.0 2023-09-19
Enamine
EN300-1850547-5g
[1-(2,5-dimethoxyphenyl)cyclopropyl]methanamine
1368597-73-2
5g
$3273.0 2023-09-19

Additional information on 1-(2,5-dimethoxyphenyl)cyclopropylmethanamine

Research Brief on 1-(2,5-dimethoxyphenyl)cyclopropylmethanamine (CAS: 1368597-73-2): Recent Advances and Applications

1-(2,5-dimethoxyphenyl)cyclopropylmethanamine (CAS: 1368597-73-2) is a novel compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropylmethanamine scaffold and dimethoxyphenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have explored its pharmacological properties, synthesis methods, and mechanistic insights, positioning it as a candidate for further drug development.

The synthesis of 1-(2,5-dimethoxyphenyl)cyclopropylmethanamine has been optimized in recent years, with researchers focusing on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a streamlined synthetic route that utilizes palladium-catalyzed cross-coupling reactions, achieving a yield of over 85%. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacological investigations have revealed that 1-(2,5-dimethoxyphenyl)cyclopropylmethanamine exhibits selective affinity for serotonin receptors, particularly the 5-HT2A subtype. This receptor is implicated in various neurological and psychiatric disorders, including depression, anxiety, and schizophrenia. In vitro and in vivo studies have demonstrated its potential as a modulator of serotonin signaling, with fewer off-target effects compared to traditional psychedelic compounds.

Recent preclinical trials have highlighted the compound's neuroprotective properties. A 2024 study conducted by researchers at the University of California, San Francisco, reported that 1-(2,5-dimethoxyphenyl)cyclopropylmethanamine reduced oxidative stress and inflammation in neuronal cells, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings were published in Nature Neuroscience and have sparked further interest in its therapeutic potential.

Despite these promising results, challenges remain in the development of 1-(2,5-dimethoxyphenyl)cyclopropylmethanamine as a therapeutic agent. Pharmacokinetic studies indicate that the compound has a relatively short half-life, necessitating the development of sustained-release formulations. Additionally, further safety and toxicity studies are required to ensure its suitability for human use. Ongoing research aims to address these limitations while exploring its broader applications in chemical biology and medicine.

In conclusion, 1-(2,5-dimethoxyphenyl)cyclopropylmethanamine (CAS: 1368597-73-2) represents a promising avenue for drug discovery and development. Its unique pharmacological profile and neuroprotective effects position it as a potential candidate for treating a range of neurological and psychiatric disorders. Continued research and collaboration across academia and industry will be essential to fully realize its therapeutic potential.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.